2-(3-Oxoprop-1-en-1-yl)phenyl benzoate

• IUPAC Name: [2-[(E)-3-oxoprop-1-enyl]phenyl] benzoate
• InChI: InChI=1S/C16H12O3/c17-12-6-10-13-7-4-5-11-15(13)19-16(18)14-8-2-1-3-9-14/h1-12H/b10-6+
• InChI Key: QRGLVSPIIXTSIE-UXBLZVDNSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=CC=C2C=CC=O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=CC=C2/C=C/C=O
• Molecular Formula: C16H12O3
• Molecular Weight: 252.26 g/mol
• CAS RN: 208118-56-3

Description

“2-(3-Oxoprop-1-en-1-yl)phenyl benzoate” is a chemical compound with the molecular formula C16H12O3. It is also known by other names such as 2-benzoylcinnamalfehyde and 2-Propenal, 3-[2-(benzoyloxy)phenyl]-.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(3-Oxoprop-1-en-1-yl)phenyl benzoate” include a molecular weight of 252.26. The predicted boiling point is 471.1±28.0 °C and the predicted density is 1.194±0.06 g/cm3.

Scientific Research Applications

1. Anti-inflammatory Properties

NOSH-Aspirin, a hybrid of aspirin incorporating nitric oxide and hydrogen sulfide-releasing moieties, demonstrates significant anti-inflammatory properties. Among its compounds, NOSH-1, structurally related to 2-(3-Oxoprop-1-en-1-yl)phenyl benzoate, has shown potent inhibitory effects on various human cancer cell lines without cellular toxicity, suggesting its potential in anti-inflammatory and anti-cancer applications (Kodela, Chattopadhyay, & Kashfi, 2012).

2. Material Science Applications

The compound has been utilized in the synthesis of new materials with notable thermal and dielectric properties. For instance, methacrylate polymers bearing chalcone side groups, incorporating a similar structural component, have been studied for their unique thermal behavior and dielectric properties, which are significant in the field of material sciences (Çelik & Coskun, 2018).

3. Photoluminescent Properties

The structural analogs of 2-(3-Oxoprop-1-en-1-yl)phenyl benzoate have been synthesized to explore their mesomorphic behavior and photoluminescent properties. These compounds, exhibiting strong fluorescence emission, have potential applications in the development of new photoluminescent materials (Han, Wang, Zhang, & Zhu, 2010).

4. Crystal Structure and Molecular Design

The compound has been instrumental in the study of crystal structures, aiding in the understanding of molecular interactions and design. Research on similar compounds has contributed significantly to the field of crystallography and molecular design (Zhao et al., 2010).

5. Chemical Transformations and Synthesis

In chemical research, this compound and its derivatives have been used to study various chemical reactions and transformations. For instance, studies on the oxidative cleavage of the CC triple bond in related compounds provide insights into reaction mechanisms and synthetic pathways (Rao & Pritzkow, 1987).